Cas no 200569-42-2 (1,3-Isobenzofurandione,5-(1-methylethenyl)-(9CI))

1,3-Isobenzofurandione,5-(1-methylethenyl)-(9CI) structure
200569-42-2 structure
Product name:1,3-Isobenzofurandione,5-(1-methylethenyl)-(9CI)
CAS No:200569-42-2
MF:C11H8O3
MW:188.179423332214
CID:908936
PubChem ID:23569094

1,3-Isobenzofurandione,5-(1-methylethenyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Isobenzofurandione,5-(1-methylethenyl)-(9CI)
    • SCHEMBL14268466
    • 1,3-Isobenzofurandione, 5-(1-methylethenyl)-
    • 5-(Prop-1-en-2-yl)isobenzofuran-1,3-dione
    • DB-279070
    • 200569-42-2
    • Inchi: InChI=1S/C11H8O3/c1-6(2)7-3-4-8-9(5-7)11(13)14-10(8)12/h3-5H,1H2,2H3
    • InChI Key: RVPADBLYJUJXJN-UHFFFAOYSA-N
    • SMILES: CC(=C)C1=CC2=C(C=C1)C(=O)OC2=O

Computed Properties

  • Exact Mass: 188.04734
  • Monoisotopic Mass: 188.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4Ų
  • XLogP3: 2.7

Experimental Properties

  • PSA: 43.37

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